Cas no 124-13-0 (Octanal)

• Product Name: Octanal
• CAS No: 124-13-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00007029
• CID: 36118
• PubChem ID: 24898024
• Update Time: 2025-04-18

Octanal Chemical and Physical Properties

Names and Identifiers

• Octyl aldehyde
• Caprylaldehyde~Octyl aldehyde
• Octanal
• caprylic aldehyde
• Capryl aldehyde
• Natural Natural Doctanal(C-8)
• n-Octanal
• n-Octanaldehyde
• Octanalneat
• Octylaldehyde Solution
• 1-Octylaldehyde
• Aldehyde C8,Caprylic aldehyde,Octyl aldehyde
• n-Caprylaldehyde
• n-Octaldehyde
• n-Octyl Aldehyde
• AldehydeC 8
• Antifoam LF
• NSC 1508
• NSC 8969
• Octaldehyde
• Octanaldehyde
• Octanoic aldehyde
• n-Octylal
• 1-OCTANAL
• FEMA 2797
• 1-Octanone
• Octaldehyd
• Caprylaldehyde
• Octylaldehyde
• AntifoamLF
• Octanal 99%
• 1-Octaldehyde
• aldehyde C-8
• 1-Caprylaldehyde
• Octylaldehyd
• C-8 aldehyde
• Kaprylaldehyd
• octan-1-al
• Oktylaldehyd
• Oktanal
• Caprylaldehyd

• MDL： MFCD00007029
• Inchi： 1S/C8H16O/c1-2-3-4-5-6-7-8-9/h8H,2-7H2,1H3
• InChI Key： NUJGJRNETVAIRJ-UHFFFAOYSA-N
• SMILES： CCCCCCCC=O

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid with strong fruit flavor. [1]
• Density: 0.82 g/mL at 25 °C(lit.)
• Melting Point: 12-15 °C (lit.)
• Boiling Point: 171 °C(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.421(lit.)
• Solubility: 0.21g/l
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong reducing agents, strong bases.
• PSA: 17.07000
• LogP: 2.54580
• FEMA: 2797
• Merck: 1766
• Sensitiveness: Air Sensitive
• Vapor Pressure: 2 mmHg ( 20 °C)
  2 mmHg ( 20 °C)
  850 mmHg ( 25 °C)
• Solubility: Insoluble in glycerol, soluble in ethanol, ether, fixed oil, propylene glycol. [11]

Octanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1191 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10
• Safety Instruction： S16
• FLUKA BRAND F CODES：10
• RTECS：RG7780000
• Packing Group：III
• Hazard Level：3
• Explosive Limit：1.0-6.5%(V)
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10
• Packing Group：III
• Safety Term：3
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Natural Products and Extracts Flavors and Fragrances